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Compound of Interest

Compound Name: 5-Phenyloxazolidine-2,4-dione

Cat. No.: B013836 Get Quote

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 5-Phenyloxazolidine-2,4-dione, tailored for researchers, scientists, and

professionals in drug development.

I. Personal Protective Equipment (PPE)
To ensure the safe handling of 5-Phenyloxazolidine-2,4-dione, the following personal

protective equipment is mandatory. This is based on the potential hazards of skin, eye, and

respiratory irritation.[1]

PPE Category Specification

Eye Protection
Tightly fitting safety goggles with side-shields

conforming to EN 166 (EU) or NIOSH (US).[2]

Hand Protection

Chemical impermeable gloves that satisfy EU

Directive 89/686/EEC and the standard EN 374.

[2] Gloves must be inspected prior to use.[2]

Body Protection

Wear suitable protective clothing.[2] For

significant exposure risk, fire/flame resistant and

impervious clothing is recommended.[2]

Respiratory Protection

If exposure limits are exceeded or irritation is

experienced, a full-face respirator should be

used.[2]
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II. Emergency Procedures
Immediate and appropriate response in case of accidental exposure is critical.

Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing,

provide artificial respiration. Seek immediate

medical attention.[2]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[2]

Eye Contact
Rinse with pure water for at least 15 minutes.

Seek immediate medical attention.[2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[2]

III. Quantitative Data
The following table summarizes the key physical and chemical properties of 5-
Phenyloxazolidine-2,4-dione.
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Property Value

Molecular Weight 177.16 g/mol [3]

Molecular Formula C₉H₇NO₃[3]

XLogP3 1.1[3]

Hydrogen Bond Donor Count 1[3]

Hydrogen Bond Acceptor Count 3[3]

Rotatable Bond Count 1[3]

Exact Mass 177.042593085[3]

Monoisotopic Mass 177.042593085[3]

Topological Polar Surface Area 55.4 Å²[3]

Heavy Atom Count 13[3]

IV. Operational Plan: Handling and Storage
Safe handling and storage are paramount to preventing accidental exposure and maintaining

chemical integrity.

Handling:

Handle in a well-ventilated place.[2]

Wear suitable protective clothing, gloves, and eye/face protection.[1][2]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools.[2]

Prevent fire caused by electrostatic discharge steam.[2]

Storage:
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Store the container tightly closed in a dry, cool, and well-ventilated place.[2]

Store apart from foodstuff containers or incompatible materials.[2]

V. Disposal Plan
Proper disposal is crucial to prevent environmental contamination and adhere to regulations.

Waste Collection and Segregation:

Collect and arrange disposal in suitable and closed containers.[2]

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[2]

Disposal Method:

The material can be disposed of by removal to a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing.[3]

Do not contaminate water, foodstuffs, feed, or seed by storage or disposal.[3]

Do not discharge to sewer systems.[3]

Contaminated Packaging:

Containers can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[3]

Alternatively, the packaging can be punctured to make it unusable for other purposes and

then be disposed of in a sanitary landfill.[3]

Controlled incineration with flue gas scrubbing is possible for combustible packaging

materials.[3]

VI. Experimental Protocol: General Procedure for
Handling Chemicals with Limited Safety Data
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No specific experimental protocols for the use of 5-Phenyloxazolidine-2,4-dione were found

in the available literature. Therefore, a generalized, precautionary protocol for handling

chemicals with limited safety information is provided below.

Pre-Experiment Hazard Assessment:

Review all available safety information, including the Safety Data Sheet (SDS).

Assume the substance is hazardous in the absence of complete data.

Identify potential hazards (e.g., toxicity, flammability, reactivity).

Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood.

Ensure easy access to an emergency eyewash station and safety shower.

Personal Protective Equipment (PPE) Selection and Use:

Select and don the appropriate PPE as outlined in Section I of this document.

Ensure all PPE is in good condition and fits correctly.

Chemical Handling:

Measure and dispense the chemical carefully to avoid generating dust or aerosols.

Keep containers closed when not in use.

Use the smallest quantity of the substance necessary for the experiment.

Spill and Emergency Procedures:

Be familiar with the location and use of spill kits.

In case of a spill, evacuate the immediate area and follow your institution's emergency

procedures.
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For personal exposure, follow the first aid measures outlined in Section II.

Waste Disposal:

Segregate all waste contaminated with the chemical.

Dispose of waste according to the procedures outlined in Section V.

Post-Experiment Decontamination:

Clean all work surfaces and equipment thoroughly.

Remove and properly dispose of contaminated PPE.

Wash hands thoroughly with soap and water.

VII. Visualization
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment (PPE) when handling 5-Phenyloxazolidine-2,4-dione.
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Hazard Assessment

PPE Selection

Verification

Start: Handling 5-Phenyloxazolidine-2,4-dione Assess Potential Hazards
(Skin/Eye Irritation, Inhalation)

Eye Protection:
- Tightly fitting safety gogglesEye Contact Hazard

Hand Protection:
- Chemical impermeable glovesSkin Contact Hazard

Body Protection:
- Protective clothing

- Impervious gown (if needed)

Skin Contact Hazard

Respiratory Protection:
- Full-face respirator

(if ventilation is inadequate
or irritation occurs)

Inhalation Hazard

Inspect PPE for damage Don PPE Correctly Proceed with Handling

Click to download full resolution via product page

Caption: PPE selection workflow for handling 5-Phenyloxazolidine-2,4-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 5-
Phenyloxazolidine-2,4-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b013836#personal-protective-equipment-for-handling-
5-phenyloxazolidine-2-4-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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and industry.
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